2-Propen-1-one, 1,1'-(1,3-phenylene)bis[3-phenyl-

• CAS No.: 55147-58-5
• Molecular Formula: C24H18O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 3-phenyl-1-[3-(3-phenylprop-2-enoyl)phenyl]prop-2-en-1-one
• InChI: InChI=1S/C24H18O2/c25-23(16-14-19-8-3-1-4-9-19)21-12-7-13-22(18-21)24(26)17-15-20-10-5-2-6-11-20/h1-18H
• InChI Key: KFLSRZNJOXWKIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)C2=CC(=CC=C2)C(=O)C=CC3=CC=CC=C3

Description

2-Propen-1-one, 1,1'-(1,3-phenylene)bis[3-phenyl-] is a symmetrically structured chalcone derivative featuring a central 1,3-phenylene group bridging two α,β-unsaturated ketone (propenone) units, each substituted with a phenyl group at the β-position. This compound belongs to the broader class of bis-chalcones, which are characterized by two chalcone moieties linked via aromatic or aliphatic spacers.

The target compound’s structure (Figure 1) lacks polar substituents like hydroxyl or methoxy groups on its aromatic rings, distinguishing it from many bioactive chalcones.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Bioactivity

Chalcone derivatives exhibit significant variability in bioactivity depending on substituent type, position, and electronegativity. Key comparisons include:

Compound Name	Substituents (Ring A/B)	IC₅₀/Activity Notes	Source
Target Compound	Phenyl (para, no substituents)	Not reported
Cardamonin	Hydroxyl (ortho/para, Ring A)	IC₅₀ = 4.35 μM (highest activity)
Compound 2j	Br (para, A); F (para, B)	IC₅₀ = 4.703 μM
Compound 2h	Cl (para, A); OMe (para, B)	IC₅₀ = 13.82 μM
Compound 3n ()	Br/Cl (meta/para, A); thiazole (B)	Antifungal activity vs. A. niger

Key Observations :

Electronegativity and Position : The target compound’s unsubstituted phenyl groups contrast with electronegative substituents (e.g., Br, Cl, F) in analogs like 2j and 2h. demonstrates that decreasing electronegativity (e.g., replacing Br with Cl or OMe) correlates with reduced potency . The target compound’s lack of electronegative groups suggests lower bioactivity compared to halogenated analogs.

Hydroxyl vs. Methoxy : Cardamonin’s hydroxyl groups (Ring A) confer superior inhibitory activity (IC₅₀ = 4.35 μM) over methoxy-substituted derivatives (e.g., 2h, IC₅₀ = 13.82 μM). This highlights the importance of hydrogen-bonding capacity for target engagement .

Antimicrobial Activity: Compound 3n (), bearing bromo/chloro substituents and a thiazole ring, shows notable antifungal activity, suggesting that heterocyclic or halogenated motifs enhance microbial targeting . The target compound’s simple phenyl groups may limit such interactions.

Physicochemical Properties

While experimental data for the target compound are sparse, comparisons with substituted analogs reveal trends:

Compound Name	Molecular Weight	Boiling Point (°C)	Density (g/cm³)
Target Compound	~338.4	Not reported	Not reported
2,4-Dimethoxy Derivative ()	458.17	665.2 (predicted)	1.187 (predicted)
4-Chloro Derivative ()	Not reported	Not reported	Not reported

Key Observations :

• The 2,4-dimethoxy derivative () has a higher molecular weight and predicted boiling point due to methoxy groups increasing polarity and molecular size .
• The target compound’s lower molecular weight and absence of polar substituents suggest reduced solubility in aqueous media compared to methoxy- or hydroxyl-bearing analogs.